Cas no 1805412-31-0 (5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine)

• Product Name: 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine
• CAS No: 1805412-31-0
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4861619
• Update Time: 2025-10-29

5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-4-2-13-7(12)5(6(10)11)3(4)1-9/h2,6H,1H2
• InChI Key： KEDBCUXXHXALTC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(CCl)C(=CN=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine

Introduction to 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805412-31-0)

5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 1805412-31-0, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry and material science. The presence of multiple halogen atoms and functional groups makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a pyridine core substituted with a bromo group at the 5-position, a chloromethyl group at the 4-position, a difluoromethyl group at the 3-position, and an iodine atom at the 2-position. This specific arrangement of substituents endows the molecule with distinct electronic and steric properties, making it an attractive candidate for further chemical manipulation and functionalization. The halogen atoms, particularly bromine and iodine, are known to be excellent leaving groups in organic synthesis, facilitating various nucleophilic substitution reactions that can lead to the formation of more complex structures.

In recent years, there has been a growing interest in developing novel pyridine derivatives as pharmacological agents due to their broad spectrum of biological activities. The 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine molecule has been explored in several research studies as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, its structural framework is conducive to designing molecules that interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential use in drug discovery programs aimed at developing treatments for neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, and the unique substitution pattern of 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine suggests that it could be used to create ligands for G-protein coupled receptors (GPCRs) and ion channels. Recent studies have demonstrated that halogenated pyridines can exhibit potent activity against certain types of GPCRs, making them valuable candidates for further development.

The synthetic utility of 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine extends beyond pharmaceutical applications. In material science, halogenated pyridines are being investigated for their role in organic electronics, particularly in the development of light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of the difluoromethyl group and the presence of multiple halogen atoms enhance the electron affinity of the molecule, making it suitable for use in charge transport materials.

The chemical reactivity of this compound also makes it a valuable tool for synthetic chemists. The chloromethyl group at the 4-position can undergo various reactions with nucleophiles, allowing for the introduction of additional functional groups at this position. Similarly, the bromo and iodine substituents can be selectively removed or replaced through palladium-catalyzed cross-coupling reactions, providing access to a wide range of derivatives. These properties make 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine a versatile building block for constructing complex molecular architectures.

In conclusion, 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805412-31-0) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and reactivity make it an invaluable intermediate for drug discovery programs targeting various diseases, as well as a promising candidate for advanced materials development. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow.